Cas no 2170185-97-2 (D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)-)

• Product Name: D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)-
• CAS No: 2170185-97-2
• MF: C₁₁H₁₃ClN₄O₄
• MW: 300.69832110405
• CID: 5106251
• Update Time: 2025-07-09

D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

• D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)-
• Antiviral agent 18

• Inchi： 1S/C11H13ClN4O4/c12-4-1-5(16-7(4)11(13)14-3-15-16)10-9(19)8(18)6(2-17)20-10/h1,3,6,8-10,17-19H,2H2,(H2,13,14,15)/t6-,8-,9-,10+/m1/s1
• InChI Key： SCNMZKANWHQNEA-QQRDMOCMSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](O[C@H]1C1=CC(=C2C(=NC=NN12)N)Cl)CO)O

Experimental Properties

• Density: 2.02±0.1 g/cm3(Predicted)
• pka: 13.27±0.70(Predicted)

Additional information on D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)-

D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)-: A Comprehensive Overview

The compound D-Ribitol, 1-C-(4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)-1,4-anhydro-, (1S)- with CAS No: 2170185-97-2 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and material science.

D-Ribitol is a sugar alcohol derived from ribose, a pentose sugar that plays a crucial role in various biological processes. The modification of D-Ribitol with the 4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl group introduces unique electronic and steric properties to the molecule. This modification enhances its bioactivity and makes it a promising candidate for various therapeutic applications.

The anhydro form of this compound refers to the absence of water molecules in its structure. This feature is critical for stabilizing the molecule and enhancing its shelf life. The stereochemistry specified as (1S) indicates the configuration at the first chiral center of the molecule, which is essential for determining its biological activity and selectivity.

Recent studies have highlighted the potential of D-Ribitol derivatives in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The integration of the pyrrolo[2,1-f][1,2,4]triazine ring system into the structure has been shown to enhance the compound's ability to bind to these targets with high affinity.

Moreover, the chloro substituent at position 5 of the pyrrolo[2,1-f][1,2,4]triazine ring contributes to the compound's stability and solubility properties. This makes it easier to formulate into pharmaceutical dosage forms and administer effectively.

The synthesis of D-Ribitol derivatives involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies such as asymmetric catalysis and click chemistry to achieve high yields and purity levels.

In terms of applications, this compound has shown promise in preclinical studies as a potential anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to model the interactions between D-Ribitol derivatives and their biological targets with unprecedented accuracy. These models have provided valuable insights into the molecular mechanisms underlying their bioactivity and guided further optimization efforts.

Furthermore, green chemistry approaches are being explored to synthesize this compound more sustainably. Techniques such as biocatalysis and solvent-free reactions are being implemented to reduce waste generation and improve eco-friendliness.

In conclusion, D-Ribitol derivatives, particularly those with complex substituents like 4-amino-5-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl, represent a frontier in chemical research with vast potential across multiple disciplines. As research continues to uncover new applications and optimize synthesis methods for this compound with CAS No: 2170185-97-2 further breakthroughs are anticipated in both medicine and materials science.